Cas no 115810-13-4 (Tubeimoside III)

• Product Name: Tubeimoside III
• CAS No: 115810-13-4
• MF: C₆₄H₁₀₀O₃₁
• MW: 1365.46022415161
• CID: 161567
• PubChem ID: 5489425
• Update Time: 2025-04-19

Tubeimoside III Chemical and Physical Properties

Names and Identifiers

• TubeiMosideIII
• Olean-12-en-28-oicacid, 3-[[2-O-[6-O-[(3S)-4-carboxy-3-hydroxy-3-methyl-1-oxobutyl]-b-D-glucopyranosyl]-b-D-glucopyranosyl]oxy]-2,16,23-trihydroxy-,28-(O-b-D-xylopyranosyl-(1®3)-O-6-deoxy-a-L-mannopyranosyl-(1®2)-a-L-arabinopyranosyl) ester, intramol. 6''(3)®4''(28)-ester, (2b,3b,4a,16a)-
• Olean-12-en-28-oicacid, 3-[[2-O-[6-O-[(3S)-4-carboxy-3-hydroxy-3-methyl-1-oxobutyl]-b-D-glucop...
• Tubeimoside C
• (2beta,3beta(S),4alpha,16alpha)-28-(O-beta-D-Xylopyranosyl-(1-3)-O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-alpha-L-arabinopyranosyl) 3-((2-O-(6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-beta-D-glucopyranosyl)-beta-D-glucopyranosyl)oxy)-2,16,23-trihydroxyolean-12-en-28-oate
• Olean-12-en-28-oic acid, 3-((2-O-(6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-beta-D-glucopyranosyl)-beta-D-glucopyranosyl)oxy)-2,16,23-trihydroxy-
• TubeimosideⅢ
• Tubeimoside III;
• (1R,4S,7S,8S,9R,11S,13S,14S,18S,23S,24R,25R,26S,27S,29R,30S,31S,32R,34R,36R,37S,39R,40R,43R,44R,48S,
• CID 102004830
• Tubeimoside III
• 115810-13-4
• 7,8,18,24,25,26,30,31,37,53,59-undecahydroxy-32,56-bis(hydroxymethyl)-13,18,39,43,50,50,55,56-octamethyl-58-(3,4,5-trihydroxyoxan-2-yl)oxy-3,5,10,12,15,21,28,33,35,57-decaoxadecacyclo[41.9.3.211,14.123,27.136,40.01,48.04,9.029,34.039,44.047,55]nonapentacont-46-ene-2,16,20-trione
• AKOS037514884
• FT-0775339
• Olean-12-en-28-oic acid, 3-((2-O-(6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-beta-D-glucopyranosyl)-beta-D-glucopyranosyl)oxy)-2,16,23-trihydroxy-, 28-(O-beta-D-xylopyranosyl-(1-3)-O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-alpha-L-arabinopyranosyl) ester, intramol. ester, (2beta,3beta(S),4alpha,16alpha)-
• DA-78683

• MDL： MFCD22586602
• Inchi： 1S/C64H100O31/c1-25-47-48(91-52-44(79)38(73)29(68)21-85-52)46(81)54(87-25)92-49-39(74)30(69)22-86-55(49)95-57(82)64-14-13-58(2,3)15-27(64)26-9-10-34-60(5)16-28(67)51(61(6,24-66)33(60)11-12-62(34,7)63(26,8)17-35(64)70)94-56-50(43(78)40(75)31(20-65)88-56)93-53-45(80)42(77)41(76)32(89-53)23-84-36(71)18-59(4,83)19-37(72)90-47/h9,25,27-35,38-56,65-70,73-81,83H,10-24H2,1-8H3
• InChI Key： MTICHQXHYUJVDV-UHFFFAOYSA-N
• SMILES： O1C2C(C(C(C(CO)O2)O)O)OC2C(C(C(C(COC(CC(C)(CC(=O)OC3C(C)OC(C(C3OC3C(C(C(CO3)O)O)O)O)OC3C(C(COC3OC(C34CCC(C)(C)CC3C3=CCC5C6(C)CC(C1C(C)(CO)C6CCC5(C)C3(C)CC4O)O)=O)O)O)O)=O)O2)O)O)O

Computed Properties

• Exact Mass: 1364.62000
• Monoisotopic Mass: 1364.6248564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 95
• Rotatable Bond Count: 4
• Complexity: 2800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 35
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 486
• Molecular Weight: 1365.5

Experimental Properties

• Color/Form: Powder
• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 485.65000
• LogP: -4.34470